Cas no 819868-44-5 (2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester)

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester is a brominated thiophene derivative with a conjugated vinyl linkage to a dihydroxybenzoate ester group. This compound is of interest in organic synthesis and materials science due to its structural features, which include a bromine substituent for further functionalization and a conjugated system that may contribute to electronic or optical properties. The ethyl ester moiety enhances solubility in organic solvents, facilitating its use in synthetic applications. Its dihydroxybenzoic acid component may also offer chelating or hydrogen-bonding capabilities, making it a versatile intermediate for the development of pharmaceuticals, agrochemicals, or functional materials.

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester structure

819868-44-5 structure

Product Name:2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester

CAS No:819868-44-5

MF:C₁₅H₁₃BrO₄S

MW:369.230322599411

MDL:MFCD12546771

CID:4717239

Update Time:2025-11-02

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester
- MDL： MFCD12546771
- Inchi： 1S/C15H13BrO4S/c1-2-20-15(19)14-9(7-10(17)8-12(14)18)3-4-11-5-6-13(16)21-11/h3-8,17-18H,2H2,1H3/b4-3+
- InChI Key： QXSYGIOVULQOSQ-ONEGZZNKSA-N
- SMILES： BrC1=CC=C(/C=C/C2C=C(C=C(C=2C(=O)OCC)O)O)S1

Computed Properties

Exact Mass: 367.972
Monoisotopic Mass: 367.972
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95

Experimental Properties

Density: 1.608
Boiling Point: 540.809oC at 760 mmHg
Flash Point: 280.872oC
Refractive Index: 1.712
PSA: 95.00000
LogP: 4.26890

2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB465494-100 mg	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		100mg	€215.00	2023-04-21
abcr	AB465494-250 mg	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		250mg	€359.00	2023-04-21
abcr	AB465494-1 g	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		1g	€549.00	2023-04-21
abcr	AB465494-100mg	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		100mg	€215.00	2025-04-16
abcr	AB465494-250mg	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		250mg	€359.00	2025-04-16
abcr	AB465494-1g	2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-4,6-dihydroxy-benzoic acid ethyl ester; .	819868-44-5		1g	€549.00	2025-04-16
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